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Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-vinylpyrimidine

Lead Application Scientist's Note: This guide addresses the safe handling and risk
management for 2-Chloro-4-vinylpyrimidine (CAS No. 131467-02-2). Due to the limited
availability of a comprehensive, formally published Safety Data Sheet (SDS) for this specific
compound, this document has been constructed by synthesizing data from supplier-provided
information and robust safety profiles of structurally analogous compounds, including various
chlorinated pyrimidines and vinylpyridines. This approach allows for a scientifically grounded
and cautious operational guide tailored for research and development professionals.

Core Hazard Profile and GHS Classification

2-Chloro-4-vinylpyrimidine is classified as a hazardous substance. The primary risks
associated with this compound are acute toxicity upon ingestion and irritation to the skin, eyes,
and respiratory system.[1] The Globally Harmonized System (GHS) provides a universal
framework for communicating these hazards.

Table 1: GHS Classification for 2-Chloro-4-vinylpyrimidine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
. Category 3 o

single exposure irritation

Source: Synthesized from supplier safety data.[1]

The GHS pictograms provide an immediate visual warning of the associated risks.
Understanding these symbols is the first step in safe handling.

Caption: GHS Pictogram and associated hazards.

Physicochemical Properties & Inherent Reactivity

Understanding the chemical nature of 2-Chloro-4-vinylpyrimidine is fundamental to anticipating
its behavior and implementing appropriate safety controls.

Table 2: Physicochemical Data

Property Value Source
CAS Number 131467-02-2 [1]
Molecular Formula CeHsCIN2 [1]
Molecular Weight 140.57 g/mol [1]
Purity >95% (typically stabilized) [1]
LogP 1.93 [1]
Hydrogen Bond Acceptors 2 [1]
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Causality of Reactivity:

o Nucleophilic Substitution: The pyrimidine ring is an electron-deficient aromatic system. This
deficiency is further amplified by the electron-withdrawing nature of the two nitrogen atoms
and the chlorine substituent. Consequently, the chlorine atom at the 2-position is a labile
leaving group, highly susceptible to displacement by nucleophiles. This is a common
reactivity pattern for chloropyrimidines and is a key consideration for incompatibility.[2][3]

 Vinyl Group Polymerization: The vinyl group (-CH=CH:) is prone to polymerization, which
can be initiated by heat, light, or radical initiators. Commercial samples are often stabilized
with inhibitors like tert-Butylcatechol (TBC) to prevent this.[1] Uninhibited or aged material
may undergo spontaneous, potentially exothermic, polymerization.

o Thermal Decomposition: In the event of a fire or excessive heating, thermal decomposition
can occur. The presence of chlorine and nitrogen in the structure means that hazardous
gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO3z), and
hydrogen chloride (HCI) gas will be liberated.[4][5]

Incompatible Materials: To prevent hazardous reactions, avoid contact with:

e Strong Oxidizing Agents: Can react violently with the vinyl group and the pyrimidine ring.[6]

[7]
o Strong Acids: May catalyze polymerization or other decomposition reactions.[5]

e Strong Bases and Nucleophiles: Will readily displace the chlorine atom in a potentially
exothermic substitution reaction.

o Metals: Certain metals may catalyze decomposition or polymerization.[7]

Laboratory Protocol for Safe Handling and Storage

A multi-layered approach to safety, encompassing engineering controls, administrative
procedures, and personal protective equipment (PPE), is essential.

Engineering Controls & Storage
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» Ventilation: All handling of solid 2-Chloro-4-vinylpyrimidine and any solutions must be
conducted in a certified chemical fume hood to mitigate inhalation risks.[1][6]

o Storage: Store containers in a dry, cool, and well-ventilated place.[4][6] It is recommended to
keep the material refrigerated and protected from light to maintain quality and inhibit
polymerization.[4][6] Ensure the container is tightly closed to prevent moisture contact.[6]

Personal Protective Equipment (PPE) Workflow

The selection of PPE is not a one-size-fits-all process. It requires a risk-based assessment of
the specific experimental procedure.
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Start: Task Involving
2-Chloro-4-vinylpyrimidine

:

Assess Scale:
Solid or Solution?
Quantity?

Solid Weighing/Transfer Solution Preparation/Use

Mandatory Base PPE:
« Nitrile Gloves (min.)
« Safety Glasses with Side Shields
* Lab Coat

Potential for Splash
or Aerosolization

Enhanced PPE for Splash Risk:
» Chemical Goggles
* Face Shield
 Impermeable Apron

No Splash Risk

Glove Integrity Check:
Inspect before use.
Change immediately if contaminated.

(Proceed with Experimeng

Click to download full resolution via product page

Caption: Risk-based workflow for PPE selection.
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Step-by-Step Handling Protocol

o Pre-Operation: Read and understand this safety guide. Ensure the chemical fume hood is
operational and the work area is clear of incompatible materials.

e PPE Donning: Put on all required PPE as determined by the workflow above. For handling
the solid, nitrile gloves, a lab coat, and safety glasses are the minimum requirement.

o Weighing/Transfer: Conduct all transfers of the solid compound within the fume hood. Use
tools (spatulas, weigh boats) that can be easily decontaminated. Avoid creating dust.[6]

e Solution Preparation: When dissolving, add the solid to the solvent slowly. Be aware of any
potential exothermic reactions, although unlikely with common organic solvents, it is a good
practice.

o Post-Operation: Tightly seal the main container. Decontaminate any surfaces that may have
come into contact with the chemical. Wash hands thoroughly with soap and water after
removing gloves.[1] Contaminated clothing should be removed and laundered before reuse.

Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First Aid Measures
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Exposure Route

Action

Rationale and Citation

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If feeling unwell, call
a POISON CENTER or doctor.

The compound is a respiratory
irritant. Fresh air removes the
source and medical attention is

for symptomatic relief.[6]

Skin Contact

Take off immediately all
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation
occurs, get medical
advice/attention.

Immediate washing is
necessary to remove the
irritant. Medical attention is

required if irritation persists.[6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Thorough rinsing is crucial to
remove the chemical and
minimize damage to the eye.
Persistent irritation requires

professional evaluation.[6]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Call a POISON
CENTER or doctor

immediately if you feel unwell.

The compound is harmful if
swallowed. Vomiting can
cause aspiration. Immediate

medical advice is critical.[5][7]

[8]

Spill Response:

For small spills in a fume hood:

o Alert Personnel: Inform others in the immediate area.

» Containment: Use an inert absorbent material (e.g., vermiculite, sand) to cover the spill.

o Collection: Sweep up the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4]
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o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

o Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as
hazardous waste.[6]

Toxicology and Carcinogenicity

o Acute Effects: The primary acute effects are irritation and harm if swallowed, as indicated by
the H-statements.[1][5] Ingestion may lead to irritation of the mucous membranes.[5]

o Chronic Effects: There is no specific data available on the long-term toxicological effects of
2-Chloro-4-vinylpyrimidine.

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.
This statement is based on the absence of data and the classification of similar compounds.

Disposal Considerations

All waste containing 2-Chloro-4-vinylpyrimidine, including empty containers, contaminated
absorbents, and PPE, must be treated as hazardous waste.[6]

o Procedure: Dispose of contents and container to an approved waste disposal plant.[6] Do
not mix with other waste streams unless explicitly permitted. Ensure containers are properly
labeled for hazardous waste collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Safety data sheet (SDS) for 4-Chloro-2-vinylpyrimidine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11751572/docs#safety-data-sheet-sds-for-4-chloro-
2-vinylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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